Cas no 1965305-00-3 (2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole)

• Product Name: 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole
• CAS No: 1965305-00-3
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD28166221
• CID: 4632027
• Update Time: 2025-05-21

2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole

• MDL： MFCD28166221
• Inchi： 1S/C15H12N2OS/c1-10-5-4-8-16-14(10)15-17-12(9-19-15)11-6-2-3-7-13(11)18/h2-9,18H,1H3
• InChI Key： DIVZQLIZKVKPML-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=CSC(C2=NC=CC=C2C)=N1

Additional information on 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole

Research Briefing on 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole (CAS: 1965305-00-3): Recent Advances and Applications

2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole (CAS: 1965305-00-3) is a novel thiazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have explored its molecular mechanisms, pharmacokinetics, and structure-activity relationships (SAR), providing valuable insights into its therapeutic utility.

One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have shown that 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells via the mitochondrial pathway has been demonstrated in several cancer cell lines, including breast, lung, and colon cancer.

The pharmacokinetic profile of 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole has also been a focus of recent investigations. Studies have revealed favorable absorption and distribution properties, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring various structural modifications to enhance its drug-like properties while maintaining its therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for the synthesis of 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole. These improvements have facilitated larger-scale production for preclinical and clinical studies. Furthermore, computational modeling and molecular docking studies have provided deeper insights into the compound's binding interactions with target proteins, aiding in the rational design of more potent analogs.

In conclusion, 2-(3-Methyl-2-pyridyl)-4-(2-hydroxyphenyl)thiazole (CAS: 1965305-00-3) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, combined with ongoing efforts to optimize its pharmacological properties, position it as a valuable candidate for further investigation. Future research should focus on advancing its clinical translation, exploring combination therapies, and elucidating its long-term safety profile.